N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide

• IUPAC Name: N-[(2-imidazol-1-ylpyridin-3-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H15N5O2/c25-19(16-11-17(26-23-16)14-5-2-1-3-6-14)22-12-15-7-4-8-21-18(15)24-10-9-20-13-24/h1-11,13H,12H2,(H,22,25)
• InChI Key: QERCQKHXOSAMCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCC3=C(N=CC=C3)N4C=CN=C4
• Molecular Formula: C19H15N5O2
• Molecular Weight: 345.4 g/mol

Description

N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide, also known as compound 1, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of a specific enzyme, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1 involves the inhibition of a specific enzyme, which is involved in various cellular processes. This inhibition leads to a reduction in the activity of the enzyme, which can have various downstream effects depending on the specific disease or condition being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1 are complex and depend on the specific disease or condition being targeted. However, some of the most notable effects include the inhibition of cell proliferation, the modulation of immune responses, and the reduction of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1 for lab experiments is its high potency, which allows for the use of relatively small amounts of the N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide. However, one of the main limitations is the complex synthesis method, which can make it difficult to obtain large quantities of the N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide.

Future Directions

There are numerous future directions for the study of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1, including the investigation of its potential therapeutic applications in various diseases and conditions. Some of the most promising areas of research include cancer treatment, neurological disorders, and cardiovascular disease. Additionally, there is a need for further research into the mechanisms of action of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1 and the development of more efficient synthesis methods.

Synthesis Methods

The synthesis of N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamide 1 involves several steps, including the formation of intermediate N-{[2-(1H-imidazol-1-yl)-3-pyridinyl]methyl}-5-phenyl-3-isoxazolecarboxamides and the use of specific reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that this process requires a high level of expertise and precision.

Scientific Research Applications

Compound 1 has been the subject of numerous scientific studies, with researchers investigating its potential applications in various fields. Some of the most notable research areas include cancer treatment, neurological disorders, and cardiovascular disease.